Cas no 63185-69-3 (1,3-Pentanedione, 1-(4-fluoro-3-methoxyphenyl)-)

• Product Name: 1,3-Pentanedione, 1-(4-fluoro-3-methoxyphenyl)-
• CAS No: 63185-69-3
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• CID: 1645814
• Update Time: 2024-09-12

1,3-Pentanedione, 1-(4-fluoro-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanedione, 1-(4-fluoro-3-methoxyphenyl)-

• Inchi： 1S/C12H13FO3/c1-3-9(14)7-11(15)8-4-5-10(13)12(6-8)16-2/h4-6H,3,7H2,1-2H3
• InChI Key： GRRYEUPRRLJGES-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C(OC)=C1)(=O)CC(=O)CC

Computed Properties

• Exact Mass: 224.08489

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 332.6±27.0 °C(Predicted)
• PSA: 43.37
• pka: 8.72±0.23(Predicted)